Cas no 329195-72-4 (4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid)
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{[4-(4-chlorophenoxy)phenyl]amino}-4-oxobutanoic acid
- HMS1553N14
- 4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid
- Oprea1_034681
- STK252496
- AKOS000749177
- TimTec1_006988
- AK-918/12271011
- 4-[4-(4-chlorophenoxy)anilino]-4-oxobutanoic acid
- SR-01000315368
- CHEMBL4101987
- F72924
- 3-{[4-(4-CHLOROPHENOXY)PHENYL]CARBAMOYL}PROPANOIC ACID
- 4-([4-(4-CHLOROPHENOXY)PHENYL]AMINO)-4-OXOBUTANOIC ACID
- Oprea1_071261
- SR-01000315368-1
- MFCD01616429
- 329195-72-4
-
- MDL: MFCD01616429
- Inchi: 1S/C16H14ClNO4/c17-11-1-5-13(6-2-11)22-14-7-3-12(4-8-14)18-15(19)9-10-16(20)21/h1-8H,9-10H2,(H,18,19)(H,20,21)
- InChI Key: QQEMETRBLNFBGU-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCC(NC1=CC=C(OC2=CC=C(Cl)C=C2)C=C1)=O
Computed Properties
- Exact Mass: 319.0611356g/mol
- Monoisotopic Mass: 319.0611356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 75.6Ų
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R144108-250mg |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid |
329195-72-4 | 95% | 250mg |
¥4853 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R144108-100mg |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid |
329195-72-4 | 95% | 100mg |
¥2856 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R144108-1g |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid |
329195-72-4 | 95% | 1g |
¥13101 | 2023-09-09 | |
| AstaTech | F72924-0.1/G |
4-([4-(4-CHLOROPHENOXY)PHENYL]AMINO)-4-OXOBUTANOIC ACID |
329195-72-4 | 95% | 0.1g |
$504 | 2023-09-18 | |
| AstaTech | F72924-0.25/G |
4-([4-(4-CHLOROPHENOXY)PHENYL]AMINO)-4-OXOBUTANOIC ACID |
329195-72-4 | 95% | 0.25g |
$856 | 2023-09-18 | |
| Ambeed | A1541844-100mg |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid |
329195-72-4 | 95% | 100mg |
$433.0 | 2024-07-19 | |
| Ambeed | A1541844-250mg |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid |
329195-72-4 | 95% | 250mg |
$739.0 | 2024-07-19 | |
| Ambeed | A1541844-1g |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid |
329195-72-4 | 95% | 1g |
$2055.0 | 2024-07-19 | |
| 1PlusChem | 1P024HMQ-100mg |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid |
329195-72-4 | 95% | 100mg |
$391.00 | 2024-05-05 | |
| 1PlusChem | 1P024HMQ-250mg |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid |
329195-72-4 | 95% | 250mg |
$670.00 | 2024-05-05 |
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic Acid: A Comprehensive Overview
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid (CAS No. 329195-72-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 329195-72-4, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent advancements in its applications.
Chemical Structure and Properties
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid is a complex organic molecule with a molecular formula of C16H13ClNO4. The compound features a substituted phenyl group, an amino group, and a carboxylic acid moiety, which contribute to its diverse chemical reactivity and biological activity. The presence of the chlorophenyl group and the amino functionality imparts specific electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.
The compound is typically synthesized through multi-step processes involving the coupling of aromatic compounds with amino acids or other functionalized intermediates. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in both academic research and industrial applications.
Synthesis Methods
The synthesis of 4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid can be achieved through several synthetic routes. One common approach involves the reaction of 4-chlorophenol with an appropriate aryl halide to form the substituted phenyl ether. This intermediate is then coupled with an amino acid derivative using coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). The resulting amide can be further oxidized to form the carboxylic acid moiety.
Another method involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Heck coupling, to construct the desired aryl ether linkage. These methods offer high yields and excellent functional group tolerance, making them suitable for large-scale synthesis.
Biological Properties
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory activity, 4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid has demonstrated promising anti-cancer effects in various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These results highlight its potential as a novel therapeutic agent for cancer treatment.
Clinical Applications and Research Advancements
The potential clinical applications of 4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid are currently being explored through preclinical studies and early-stage clinical trials. Researchers are investigating its efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these studies have been encouraging, with the compound showing significant therapeutic benefits without major side effects.
In the field of oncology, ongoing research is focused on optimizing the pharmacokinetic properties of 4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid to enhance its bioavailability and therapeutic index. Novel drug delivery systems, such as nanoparticles and liposomes, are being developed to improve the delivery of this compound to target tissues while minimizing systemic toxicity.
Conclusion
4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid (CAS No. 329195-72-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.
329195-72-4 (4-((4-(4-Chlorophenoxy)phenyl)amino)-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)